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Introduction

Polyvinyl chloride (PVC) is a versatile and widely used thermoplastic polymer. However, in its
unplasticized form, PVC is rigid and brittle, particularly at low temperatures. To impart flexibility
and improve its performance in cold environments, plasticizers are incorporated into the PVC
matrix. Adipate esters are a class of plasticizers well-regarded for their ability to significantly
enhance the low-temperature flexibility of PVC. This document provides detailed application
notes and experimental protocols for researchers, scientists, and drug development
professionals on utilizing adipate esters to improve the low-temperature performance of PVC.

Adipate plasticizers, such as Dioctyl Adipate (DOA), Diisononyl Adipate (DINA), and Di(2-
ethylhexyl) Adipate (DEHA), are aliphatic dibasic esters. Their chemical structure,
characterized by linear alkyl chains, is key to their effectiveness at low temperatures.[1] By
positioning themselves between the rigid PVC polymer chains, adipate esters increase
intermolecular space and allow for greater chain mobility, thereby lowering the glass transition
temperature (Tg) and the temperature at which the material becomes brittle.[2] This makes
adipate-plasticized PVC an excellent choice for applications requiring flexibility in cold
conditions, such as wire and cable insulation, food packaging films, and outdoor equipment.[2]
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Mechanism of Action

The primary function of a plasticizer in PVC is to reduce the intermolecular forces between the
polymer chains. The long, flexible aliphatic chains of adipate esters effectively disrupt the
strong dipole-dipole interactions between the carbon-chlorine bonds of adjacent PVC chains.
This disruption leads to a significant decrease in the glass transition temperature (Tg), which is
the temperature at which the polymer transitions from a rigid, glassy state to a more flexible,
rubbery state.[3][4] A lower Tg directly correlates with improved flexibility at lower temperatures.
The more linear structure of adipate esters, compared to aromatic plasticizers like phthalates,
is particularly effective in imparting low-temperature flexibility.[1]

Advantages of Adipate Esters for Low-Temperature
Applications

o Excellent Low-Temperature Performance: Adipate plasticizers are known to impart
significantly improved low-temperature properties compared to general-purpose phthalates.

[1]

» High Plasticizing Efficiency: Adipates can effectively soften PVC, achieving desired flexibility
at lower concentrations.

e Good Heat and Light Stability: Many adipate esters also offer good stability against heat and
UV degradation, contributing to the longevity of the final product.[2]

o Favorable Toxicological Profile: Certain adipate plasticizers, like DOA, are considered to
have a better toxicological profile than some traditional phthalates, making them suitable for
sensitive applications such as food contact materials and medical devices.[4]

Data Presentation: Comparative Low-Temperature
Performance of Adipate Esters in PVC

The selection of a specific adipate ester can be guided by the desired balance of low-
temperature performance, volatility, and cost. The following table summarizes typical
quantitative data for the low-temperature flexibility of PVC formulations containing different
adipate plasticizers.
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o Glass ] Torsional
o Plasticizer . Brittleness .
Plasticizer . Transition Stiffness
Concentration Temperature
Type Temperature . (Clash-Berg)
(phr) . (°C) \
(Tg) (°C) Tf (°C)
Unplasticized )
0 ~85 >0 Not Applicable
PVC
Dioctyl Adipate
40 -45 to -55 -60 to -70 -3510 -45
(DOA)
Diisononyl
_ 40 -40 to -50 -55to -65 -30 to -40
Adipate (DINA)
Di(2-ethylhexyl)
_ 40 -45 to -55 -60to -70 -351t0 -45
Adipate (DEHA)
Butyl Butoxyethyl Data Not Data Not
, 50 -47.2 _ ,
Adipate Available Available
Decyl
Data Not Data Not
Butoxyethyl 50 -54.9 ) )
_ Available Available
Adipate

Note: The values presented are typical and can vary depending on the specific grade of PVC,
the presence of other additives, and the processing conditions.

Experimental Protocols

Detailed methodologies for key experiments to evaluate the low-temperature flexibility of PVC
plasticized with adipate esters are provided below.

Protocol 1: Preparation of Plasticized PVC Films

Objective: To prepare standardized PVC films with varying concentrations of adipate
plasticizers for subsequent low-temperature testing.

Materials:

e PVC resin (e.g., suspension grade)
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» Adipate plasticizer (e.g., DOA, DINA, DEHA)

e Thermal stabilizer (e.g., a mixed metal stabilizer)

e Lubricant (optional)

e Two-roll mill or internal mixer

e Hydraulic press with heating and cooling capabilities
e Metal molds (e.g., 150 mm x 150 mm x 1 mm)

e Aluminum foil or PTFE sheets

Procedure:

» Formulation Calculation: Determine the required weight of PVC resin, plasticizer, and other
additives based on the desired parts per hundred resin (phr) concentration.

» Dry Blending: In a high-speed mixer or a beaker with a stirrer, thoroughly mix the PVC resin,
stabilizer, and any other solid additives until a homogeneous powder blend is obtained.

 Plasticizer Addition: Slowly add the pre-weighed adipate plasticizer to the dry blend while
continuing to mix. Mix until the plasticizer is fully absorbed and the mixture has a consistent,
free-flowing "dry" appearance.

e Melt Compounding:

o Two-Roll Mill: Set the roll temperatures to approximately 150-160°C. Add the compounded
PVC mixture to the nip of the rolls. Continuously cut and fold the sheet on the mill for 5-10
minutes to ensure a homogeneous melt.

o Internal Mixer: Set the chamber temperature to 150-160°C and the rotor speed as
recommended for the specific mixer. Add the PVC compound and mix for 3-5 minutes until
a consistent melt is achieved.

e Molding:
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o Preheat the hydraulic press to 160-170°C.

o Place a sheet of aluminum foil or PTFE on the bottom plate of the press, followed by the
metal mold.

o Transfer the required amount of the compounded PVC from the mill or mixer into the mold.

o Place another sheet of foil or PTFE on top of the PVC, followed by the top plate of the
press.

o Insert the assembly into the press.

e Compression Molding Cycle:

o Apply low pressure (preheating) for 2-3 minutes to allow the material to soften and fill the
mold.

o Increase the pressure to 10-15 MPa and maintain for 3-5 minutes (compression).

o Turn off the heating and turn on the cooling water to cool the mold under pressure to
approximately 40-50°C.

o Release the pressure and carefully remove the molded PVC film.

» Conditioning: Condition the prepared films at a standard laboratory atmosphere (23 + 2°C
and 50 = 5% relative humidity) for at least 24 hours before testing.

Protocol 2: Determination of Brittleness Temperature
(ASTM D746)

Objective: To determine the temperature at which 50% of test specimens exhibit brittle failure
under specified impact conditions.[1][2][3][4][5]

Apparatus:
 Brittleness temperature testing apparatus, conforming to ASTM D746.

e Specimen clamp and striking arm.
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Insulated bath for the heat-transfer medium (e.g., methanol, isopropanol).
Cooling system (e.g., dry ice, mechanical refrigeration).
Thermometer or thermocouple.

Torque wrench.

Specimens:

Prepare rectangular test specimens from the conditioned PVC films as per the dimensions
specified in ASTM D746 (typically Type I: 6.35 mm x 31.75 mm x 1.91 mm).

Procedure:

Specimen Mounting: Secure the specimens in the specimen clamp using the specified
torque.

Temperature Conditioning: Lower the specimen clamp into the heat-transfer medium, which
is maintained at a temperature at which all specimens are expected to pass the test. Allow
the specimens to condition for a specified time (typically 3 minutes).

Impact: After conditioning, actuate the striking arm, which impacts the specimens at a
specified velocity (2000 + 200 mm/s).

Inspection: Remove the specimens from the clamp and examine them for failure. Brittle
failure is defined as fracture into two or more pieces or any crack visible to the unaided eye.

Temperature Adjustment: If no failures occur, lower the temperature of the bath by a set
increment (e.g., 5 or 10°C) and repeat the test with new specimens. If all specimens falil,
increase the temperature by a set increment and repeat.

Determining Brittleness Temperature: Continue testing at different temperatures until the
temperature range for 50% failure is determined. The brittleness temperature is calculated
statistically as the temperature at which 50% of the specimens would fail.
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Protocol 3: Torsional Stiffness Test - Clash-Berg Method
(ASTM D1043)

Objective: To determine the stiffness characteristics of the plasticized PVC as a function of
temperature by measuring the apparent modulus of rigidity.

Apparatus:

Torsional stiffness tester (Clash-Berg type), conforming to ASTM D1043.

Temperature-controlled chamber.

Torque-applying mechanism.

Angle-measuring device.

Specimens:

» Prepare rectangular test specimens from the conditioned PVC films with dimensions as
specified in ASTM D1043.

Procedure:

e Specimen Mounting: Mount the specimen in the grips of the torsional tester.

e Initial Temperature: Set the temperature of the test chamber to the highest temperature of
the desired range. Allow the specimen to reach thermal equilibrium.

o Torque Application: Apply a torque to the specimen that produces an angular deflection
between 5 and 100 degrees.

o Measurement: After a specified time (typically 5 seconds), record the angular deflection.

o Temperature Reduction: Lower the temperature of the chamber by a specified increment
(e.g., 5°C) and allow the specimen to reach thermal equilibrium.

o Repeat Measurements: Repeat the torque application and angle measurement at each
temperature increment until the lowest desired temperature is reached.
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e Calculation: Calculate the apparent modulus of rigidity (G) at each temperature using the
formula provided in ASTM D1043. The temperature at which the modulus reaches a specific
value (e.g., 310 MPa or 45,000 psi) is often reported as the torsional flexibility temperature
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Experimental Workflow for Evaluating Low-Temperature
Flexibility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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